Cas no 64953-13-5 (2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)acetic acid)

• Product Name: 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)acetic acid
• CAS No: 64953-13-5
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD01466300
• CID: 2793107
• PubChem ID: 1499501
• Update Time: 2025-04-21

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)acetic acid
• AKOS005221562
• DTXSID00363521
• 64953-13-5
• 2-(2-tert-butyltetrazol-5-yl)acetic Acid
• PCA95313
• SCHEMBL17653971
• 2-(2-(tert-Butyl)-2H-tetrazol-5-yl)acetic acid
• (2-tert-butyl-2H-tetraazol-5-yl)acetic acid
• EN300-297927
• AL-291/11347011
• 2H-Tetrazole-5-acetic acid, 2-(1,1-dimethylethyl)-
• STL446399
• (2-tert-butyl-2H-tetrazol-5-yl)acetic acid
• 2-(2-(tert-Butyl)-2H-tetrazol-5-yl)aceticacid

• MDL： MFCD01466300
• Inchi： 1S/C7H12N4O2/c1-7(2,3)11-9-5(8-10-11)4-6(12)13/h4H2,1-3H3,(H,12,13)
• InChI Key： URSSTWXROXJVIZ-UHFFFAOYSA-N
• SMILES： OC(CC1N=NN(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 184.09602564Da
• Monoisotopic Mass: 184.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų